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Compound of Interest

Compound Name: 6-(2-Bromoethyl)quinoxaline

Cat. No.: B598623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known hazards and
recommended safety precautions for handling 6-(2-Bromoethyl)quinoxaline. Due to the
limited availability of a dedicated Safety Data Sheet (SDS) for this specific compound, this
guide synthesizes information from publicly available data for 6-(2-Bromoethyl)quinoxaline
and safety data for structurally related quinoxaline derivatives. It is imperative to handle this
compound with the assumption that it may share toxicological properties with similar chemicals.

Hazard Identification and Classification

While a comprehensive GHS classification for 6-(2-Bromoethyl)quinoxaline is not readily
available, preliminary information suggests it should be handled with significant caution. One
supplier has classified the compound with the signal word "Danger"[1]. Based on data for
related bromo- and chloro-quinoxaline compounds, the following hazards are anticipated[2][3]

[4]:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation or damage.

Respiratory Irritation: May cause respiratory irritation.
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GHS Pictograms (Anticipated):

Pictogram Hazard Class

Acute Toxicity (Oral), Skin Irritation, Eye

walt text o _ o
Irritation, Respiratory Irritation

walt text Serious Eye Damage

Hazard and Precautionary Statements:

A supplier for 6-(2-Bromoethyl)quinoxaline provides the following precautionary statement
codes: P261, P264, P270, P271, P280, P302+P352, P304+P340, P330, P361+P364, P405,
P501[1]. The corresponding hazard statements and full precautionary statements for related
compounds are detailed in the table below[3][4].
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Code

Statement

Hazard Statements

H302 Harmful if swallowed[4].

H315 Causes skin irritation[4].

H319 Causes serious eye irritation[4].
H335 May cause respiratory irritation[4].

Precautionary Statements

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray[3][4].
D264 Wash hands and other exposed areas
thoroughly after handling[3][4].
Do not eat, drink or smoke when using this
P270
product[3][4].
Use only outdoors or in a well-ventilated area[3]
pP271
[4].
280 Wear protective gloves/protective clothing/eye
protection/face protection[3][4].
P301+P317 IF SWALLOWED: Get medical help[3].
P302+P352 IF ON SKIN: Wash with plenty of water[3][4].
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing[3][4].
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing[5].
P319 Get medical help if you feel unwell[3].
P330 Rinse mouth[3][4].
P332+P317 If skin irritation occurs: Get medical help[3].
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Take off contaminated clothing and wash it

P362+P364

before reuse[3][4].

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed[3][4].
P405 Store locked up[3][4].

Dispose of contents/container in accordance
P501 with local, regional, national, and international

regulations[3][4].

Toxicological Data (for Related Quinoxaline
Derivatives)

No specific toxicity data for 6-(2-Bromoethyl)quinoxaline was found. The following table
summarizes available data for related quinoxaline compounds to provide an indication of
potential toxicity.

Dose/Con
Compoun . . Referenc
d Test Route Species centratio Result
e
n
Quinoxalin
e 1,4-di- Intraperiton 30-120
) LD50 Rat - [6]
oxides eal mg/kg
(various)
2,3-
) ~Acute Oral >2000
dimethylqui L Oral Mouse LD50 [7]
) Toxicity mg/kg
noxaline

Experimental Protocols: Safe Handling Procedures

The following protocols are based on standard practices for handling hazardous chemicals and
information from SDSs of related quinoxaline compounds.
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Engineering Controls

o Ventilation: Always handle 6-(2-Bromoethyl)quinoxaline in a well-ventilated area. A
chemical fume hood is strongly recommended to minimize inhalation exposure[8][9].

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area[9][10].

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
eye contact[5][8].

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs
of degradation or puncture before use[8][9].

o Lab Coat: A lab coat or other protective clothing is required to prevent skin contact[8][9].

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust or aerosols, a NIOSH-approved respirator should be used[8][10].

Handling and Storage

e General Handling:
o Avoid contact with skin, eyes, and clothing[5][8][10].
o Avoid the formation and inhalation of dust[8][10][11].
o Do not eat, drink, or smoke in areas where the compound is handled[12][13].
o Wash hands thoroughly after handling[5][10][13].
o Storage:

o Store in a tightly closed container[5][8][10].

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b598623?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safety_and_Handling_of_6_Chloro_2_3_dimethylquinoxaline_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_1_Methylhydrazino_quinoxaline.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_1_Methylhydrazino_quinoxaline.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://downloads.ossila.com/msds/quinoxaline-2pho-2br.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_and_Handling_of_6_Chloro_2_3_dimethylquinoxaline_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_and_Handling_of_6_Chloro_2_3_dimethylquinoxaline_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_1_Methylhydrazino_quinoxaline.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_and_Handling_of_6_Chloro_2_3_dimethylquinoxaline_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_1_Methylhydrazino_quinoxaline.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_and_Handling_of_6_Chloro_2_3_dimethylquinoxaline_An_In_depth_Technical_Guide.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://downloads.ossila.com/msds/quinoxaline-2pho-2br.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_and_Handling_of_6_Chloro_2_3_dimethylquinoxaline_An_In_depth_Technical_Guide.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_and_Handling_of_6_Chloro_2_3_dimethylquinoxaline_An_In_depth_Technical_Guide.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://www.fishersci.com/store/msds?partNumber=AC132225000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR18339_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30436_msds.pdf
https://downloads.ossila.com/msds/quinoxaline-2pho-2br.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30436_msds.pdf
https://downloads.ossila.com/msds/quinoxaline-2pho-2br.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_and_Handling_of_6_Chloro_2_3_dimethylquinoxaline_An_In_depth_Technical_Guide.pdf
https://pim-resources.coleparmer.com/sds/72251.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Keep in a cool, dry, and well-ventilated area[5][8][10][14].

o Store away from incompatible materials, such as strong oxidizing agents[8][11].

Emergency Procedures

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation occurs, seek medical attention[5][8].

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention[5][8].

» In Case of Inhalation: Remove the person to fresh air and keep them comfortable for
breathing. If you feel unwell, seek medical attention[3][5].

e In Case of Ingestion: Rinse mouth with water. Seek immediate medical attention[3][5].
e Spills:

o For minor spills, wear appropriate PPE, avoid generating dust, and sweep or vacuum up
the material. Place in a sealed container for disposal[11][12][15].

o For major spills, evacuate the area and alert the appropriate emergency response
team[12][15].

Visualized Workflows

The following diagrams illustrate key workflows for the safe handling of 6-(2-
Bromoethyl)quinoxaline.
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Caption: General laboratory workflow for handling 6-(2-Bromoethyl)quinoxaline.
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Caption: First aid procedures for exposure to 6-(2-Bromoethyl)quinoxaline.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet (SDS). All laboratory personnel should be thoroughly trained in
chemical safety and have access to the most current safety information available from the
chemical supplier. Always perform a risk assessment before beginning any new experimental
procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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